annoglacin A
Overview
Description
Annoglacin A is a polyketide.
annoglacin A is a natural product found in Annona glabra with data available.
Scientific Research Applications
Anticancer Potential
Annoglacin A, derived from Annona glabra, has demonstrated notable potential in cancer research. It has been found to be significantly effective against human breast and pancreatic carcinoma cell lines, showing selective potency that is markedly higher than adriamycin, a commonly used chemotherapeutic agent. These findings suggest annoglacin A's promise as a potent anticancer compound, warranting further investigation in the treatment of solid tumors (Liu, Alali, Pilarinou, & McLaughlin, 1999).
Role in Antibiotic Resistance Research
Although not directly related to annoglacin A, studies focusing on overcoming antibiotic resistance in cancer treatments provide an interesting context for the potential use of novel compounds like annoglacin A. For instance, research has explored antibiotics like annamycin, which circumvents multidrug resistance, providing a framework for considering how annoglacin A might be used in similar contexts (Perez-Soler et al., 1997).
Exploration in Pharmacology
The broader field of pharmacology, including the development of new drugs and understanding drug actions, is relevant to the potential applications of annoglacin A. The process of discovering, testing, and applying new compounds like annoglacin A is a critical aspect of advancing therapeutic options (Drews, 2000).
Translational Research Implications
The role of annoglacin A in translational research, which bridges the gap between laboratory findings and clinical application, is a crucial area of exploration. This approach is essential for transforming scientific discoveries like the anticancer properties of annoglacin A into practical medical treatments (Grady, 2010).
properties
Product Name |
annoglacin A |
|---|---|
Molecular Formula |
C37H68O7 |
Molecular Weight |
624.9 g/mol |
IUPAC Name |
(2S)-2-methyl-4-[(2R,10R,15R)-2,10,15-trihydroxy-15-[(2R,5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]pentadecyl]-2H-furan-5-one |
InChI |
InChI=1S/C37H68O7/c1-3-4-5-6-7-8-9-10-14-17-23-33(40)35-25-26-36(44-35)34(41)24-19-18-21-31(38)20-15-12-11-13-16-22-32(39)28-30-27-29(2)43-37(30)42/h27,29,31-36,38-41H,3-26,28H2,1-2H3/t29-,31+,32+,33-,34+,35+,36+/m0/s1 |
InChI Key |
HVFIEGOJQDOBGC-NDTIKHGFSA-N |
Isomeric SMILES |
CCCCCCCCCCCC[C@@H]([C@H]1CC[C@@H](O1)[C@@H](CCCC[C@@H](CCCCCCC[C@H](CC2=C[C@@H](OC2=O)C)O)O)O)O |
Canonical SMILES |
CCCCCCCCCCCCC(C1CCC(O1)C(CCCCC(CCCCCCCC(CC2=CC(OC2=O)C)O)O)O)O |
synonyms |
annoglacin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6S,7R,10S)-6-N-hydroxy-10-N-methyl-7-(2-methylpropyl)-8-oxo-2-oxa-9-azabicyclo[10.2.2]hexadeca-1(14),12,15-triene-6,10-dicarboxamide](/img/structure/B1243820.png)
